2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 1-methyl-4-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C19H25N7O/c1-12-13(2)23-14(3)24-19(12)27-10-15-5-7-26(8-6-15)18-16-9-22-25(4)17(16)20-11-21-18/h9,11,15H,5-8,10H2,1-4H3
• InChI Key: FLLNTXNKWCAMEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=NC4=C3C=NN4C)C)C
• Molecular Formula: C19H25N7O
• Molecular Weight: 367.4 g/mol
• CAS No.: 2640874-68-4

Description

2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a sophisticated synthetic compound designed for advanced chemical biology and drug discovery research. It features a bifunctional structure combining a 1-methyl-1H-pyrazolo[3,4-d]pyrimidine heterocycle, a well-known adenine bioisostere, linked via a piperidine spacer to a 2,4,5-trimethoxypyrimidine unit. This molecular architecture is characteristic of scaffolds developed to target ATP-binding sites of protein kinases, which are key regulators in cellular signalling pathways and prominent therapeutic targets in diseases like cancer . The 1H-pyrazolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, frequently employed in the design of potent Epidermal Growth Factor Receptor (EGFR) inhibitors . Its high similarity to the adenine moiety of ATP allows it to compete effectively for binding in the kinase's catalytic site. The incorporation of a piperidine moiety, as seen in the structure of this compound, is a established strategy in kinase inhibitor design to access additional hydrophobic regions and modulate physicochemical properties . The specific research value of this compound lies in its potential as a multi-kinase inhibitor scaffold. Researchers can utilize it to investigate signalling pathways driven by dysregulated kinase activity. Its mechanism of action is anticipated to involve competitive inhibition at the ATP-binding pocket, leading to disruption of phosphorylation events, induction of cell cycle arrest (potentially at S and G2/M phases as observed with similar compounds), and promotion of apoptosis in proliferating cells . This makes it a valuable tool for in vitro studies exploring the mechanisms of cell proliferation and survival, particularly in oncology research. This product is provided For Research Use Only (RUO). It is strictly intended for laboratory research applications and is not approved for diagnostic, therapeutic, or human use of any kind.

Mechanism of Action

Target of Action

The primary target of 2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to the arrest of cell proliferation, making it an appealing target for cancer treatment.

Mode of Action

This compound interacts with CDK2, inhibiting its activity. The inhibition of CDK2 leads to a halt in the cell cycle progression, preventing the cells from proliferating. This is particularly effective in cancer cells, which are characterized by uncontrolled cell division.

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically at the G1 phase transition and S phase. This results in the arrest of the cell cycle, preventing DNA replication and, consequently, cell division. The downstream effect of this is the potential reduction in tumor growth.

Result of Action

The result of the action of this compound is significant inhibition of cell proliferation. In vitro studies have shown that it has potent cytotoxic activities against various cell lines. It also induces apoptosis within cells, further contributing to its potential anti-cancer effects.

Biochemical Analysis

Biochemical Properties

The compound 2,4,5-Trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine has been synthesized as a novel CDK2 targeting compound. It interacts with CDK2, a cyclin-dependent kinase, and inhibits its activity.

Cellular Effects

The compound has shown significant inhibitory effects on the growth of various cell lines. It has been found to exhibit superior cytotoxic activities against MCF-7 (breast adenocarcinoma) and HCT-116 (colorectal carcinoma) cell lines.

Molecular Mechanism

The molecular mechanism of action of 2,4,5-Trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine involves binding interactions with CDK2, leading to its inhibition. This results in the alteration of cell cycle progression and induction of apoptosis within cells.

Temporal Effects in Laboratory Settings

Its significant inhibitory effects on cell growth suggest potential long-term effects on cellular function.

Biological Activity

The compound 2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine is a synthetic derivative that has garnered attention in medicinal chemistry for its potential biological activities, particularly as an inhibitor of specific molecular targets involved in cancer progression. This article delves into its biological activity, supported by diverse sources and research findings.

Chemical Structure and Properties

The molecular structure of the compound can be described as follows:

• Molecular Formula: C₁₉H₂₂N₄O
• Molecular Weight: 342.41 g/mol

The compound features a pyrazolo[3,4-d]pyrimidine moiety, which is known for its role in developing various anticancer agents due to its structural similarity to ATP, allowing it to interact with ATP-binding sites on kinases.

Anticancer Properties

Recent studies have demonstrated that derivatives of pyrazolo[3,4-d]pyrimidine exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• In Vitro Studies: Compounds similar to the target compound were tested against A549 (lung cancer) and HCT-116 (colon cancer) cell lines. Notably, one derivative showed IC₅₀ values of 8.21 µM against A549 and 19.56 µM against HCT-116 cells, indicating potent anticancer activity .
• Mechanism of Action: The mechanism involves the inhibition of the epidermal growth factor receptor (EGFR), a critical player in tumor growth and survival. The target compound is hypothesized to inhibit both wild-type and mutant forms of EGFR, which are often implicated in drug resistance .

Apoptosis Induction

Research indicates that the compound can induce apoptosis in cancer cells. Flow cytometric analyses revealed that it significantly increases the ratio of pro-apoptotic BAX to anti-apoptotic Bcl-2 proteins, suggesting a shift towards apoptosis . This apoptotic induction is crucial for effective cancer treatment as it leads to programmed cell death in malignant cells.

Cell Cycle Arrest

The compound has also been shown to arrest the cell cycle at the S and G2/M phases. This arrest can prevent cancer cells from proliferating further, thereby enhancing the efficacy of treatment when used in combination with other chemotherapeutics .

Case Study 1: Inhibition of EGFR

In a study focusing on new derivatives of pyrazolo[3,4-d]pyrimidine:

• Compound 12b , closely related to the target compound, exhibited an IC₅₀ value of 0.016 µM against wild-type EGFR and 0.236 µM against the resistant mutant EGFR T790M . This highlights the potential of such compounds in overcoming resistance mechanisms observed in cancer therapies.

Case Study 2: Molecular Docking Studies

Molecular docking studies have been conducted to assess the binding affinity of these compounds towards EGFR:

• The docking analysis confirmed strong interactions between the compounds and key residues within the ATP-binding pocket of EGFR, supporting their role as potential inhibitors .

Comparative Table of Biological Activities

Compound	Cell Line	IC₅₀ (µM)	Mechanism
Compound 12b	A549	8.21	EGFR Inhibition
Compound 12b	HCT-116	19.56	EGFR Inhibition
Target Compound	Wild-type EGFR	0.016	ATP Competitive Inhibitor
Target Compound	Mutant EGFR	0.236	ATP Competitive Inhibitor

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrimidine and pyrazole compounds exhibit significant anticancer properties. The compound has been evaluated for its ability to inhibit tumor growth and induce apoptosis in cancer cells.

Case Study: AMPK Inhibition

A study demonstrated that modifications of the compound could lead to the development of novel AMPK inhibitors, which are significant in cancer therapy due to their role in cellular energy homeostasis and metabolism regulation. The synthesis of related compounds was achieved under mild conditions, showing promise for anticancer drug development .

Antimicrobial Properties

The compound's structure suggests potential antimicrobial activity. Similar derivatives have been studied for their effectiveness against various bacterial strains.

Case Study: Antibacterial Screening

A series of pyrazole derivatives were synthesized and screened for antibacterial activity. Results indicated that certain modifications led to enhanced antimicrobial efficacy, suggesting that the compound could be a candidate for further development as an antibacterial agent .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the pharmacological properties of compounds like 2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine.

Molecular Modifications

Modifications at various positions on the pyrimidine and pyrazole rings can significantly impact biological activity. For instance:

Modification	Effect on Activity
Methyl group addition	Enhanced potency against cancer cells
Piperidine substitution	Improved solubility and bioavailability

These modifications have been explored through synthetic routes leading to various analogs with distinct biological profiles.

Synthesis Techniques

The synthesis of 2,4,5-trimethyl-6-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrimidine involves several key steps:

Synthetic Pathway Overview

The synthetic approach typically includes:

• Formation of the Pyrazole Ring : Utilizing hydrazones or other precursors.
• Pyrimidine Coupling : Employing coupling reactions with appropriate reagents.
• Final Modifications : Introducing methoxy and methyl groups to enhance activity.

Yield and Purification

Yield optimization and purification techniques such as column chromatography are crucial for obtaining high-purity compounds necessary for biological testing.

Comparison with Similar Compounds

Core Modifications

• Pyrazolo[3,4-d]pyrimidine Derivatives: 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (C₇H₇Cl₂N₄): Features reactive chlorine atoms, making it a versatile intermediate for further functionalization. Its chlorinated groups contrast with the target compound’s methyl and methoxy substituents, which likely reduce electrophilicity and enhance stability . WAY-600 (C₂₆H₂₈N₈O): Contains a morpholino ring instead of piperidine and a pyridinylmethyl group. This structural variation may influence mTOR binding affinity and selectivity .

Substituent Variations

• Piperidine vs. Piperazine Linkers :
  • 6-(4-Benzylpiperazin-1-yl)-N-(3-chloro-4-methoxyphenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine (C₂₄H₂₆ClN₇O): Incorporates a benzylpiperazine group, which may enhance solubility but reduce blood-brain barrier penetration compared to the target’s piperidine linker .

Data Tables

Table 1: Structural and Pharmacological Comparison of Pyrazolo-Pyrimidine Derivatives

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Reference
Target Compound	C₁₉H₂₅N₇O	367.45	2,4,5-Trimethyl, 6-(piperidin-4-ylmethoxy), pyrazolo[3,4-d]pyrimidine	Hypothetical kinase/mTOR inhibitor	-
4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine	C₇H₇Cl₂N₄	234.07	Chloro, chloromethyl	Intermediate for drug synthesis
1-(4-Methylphenyl)-6-(methylsulfanyl)-4-piperidino-1H-pyrazolo[3,4-d]pyrimidine	C₁₈H₂₁N₅S	339.46	Methylphenyl, methylsulfanyl, piperidino	Not specified
WAY-600	C₂₆H₂₈N₈O	480.55	Morpholino, pyridin-3-ylmethyl	mTOR inhibitor
6-(4-Benzylpiperazin-1-yl)-N-(3-chloro-4-methoxyphenyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine	C₂₄H₂₆ClN₇O	463.96	Benzylpiperazinyl, chloro-methoxyphenyl	Not specified

Preparation Methods

Pyrazolo[3,4-d]Pyrimidine Core Formation

The pyrazolo[3,4-d]pyrimidine scaffold is synthesized via cyclocondensation of 4,6-dichloropyrimidin-5-amine with methylhydrazine in ethanol under reflux (72 hours, 80°C). Subsequent methylation at N1 is achieved using methyl iodide and potassium carbonate in DMF (12 hours, 60°C).

Reaction Scheme:

$$\text{4,6-Dichloropyrimidin-5-amine} + \text{CH}$$3\text{NHNH}2 \xrightarrow{\text{EtOH, 80°C}} \text{4-Chloro-1H-pyrazolo[3,4-d]pyrimidine} \xrightarrow{\text{CH}3\text{I, K}2\text{CO}_3} \text{4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine}

Piperidine Functionalization

Piperidin-4-ylmethanol is protected as its tert-butoxycarbonyl (Boc) derivative using di-tert-butyl dicarbonate in THF/water (25°C, 18 hours). The Boc group ensures chemoselectivity during subsequent coupling:

$$\text{Piperidin-4-ylmethanol} + \text{Boc}$$2\text{O} \xrightarrow{\text{THF/H}2\text{O}} \text{1-Boc-piperidin-4-ylmethanol}

Nucleophilic Aromatic Substitution

The protected piperidine reacts with 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine in DMF at 120°C for 24 hours, facilitated by N,N-diisopropylethylamine (DIPEA). Deprotection with trifluoroacetic acid (TFA) in dichloromethane yields the free amine intermediate:

$$\text{1-Boc-piperidin-4-ylmethanol} + \text{4-Chloro-1-methylpyrazolo[3,4-d]pyrimidine} \xrightarrow{\text{DIPEA, DMF}} \text{Boc-protected intermediate} \xrightarrow{\text{TFA}} \text{1-(1-Methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-ylmethanol}$$

Synthesis of 2,4,5-Trimethyl-6-Hydroxypyrimidine

Pyrimidine Ring Construction

A modified Biginelli reaction condenses acetylacetone, urea, and trimethylorthoformate in acetic acid (reflux, 6 hours) to yield 6-hydroxy-2,4,5-trimethylpyrimidine. Methylation at C6 is avoided by controlling stoichiometry.

Analytical Data:

• LC-MS: [M+H]⁺ = 169.1 (C₈H₁₁N₃O)

• ¹H NMR (DMSO-d₆): δ 2.15 (s, 3H, C5-CH₃), 2.32 (s, 6H, C2/C4-CH₃), 5.78 (s, 1H, OH).

Etherification and Final Coupling

Activation of Piperidine Alcohol

The alcohol moiety in 1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-ylmethanol is activated as a mesylate using methanesulfonyl chloride (MsCl) and triethylamine in DCM (0°C, 1 hour):

$$\text{1-(1-Methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidin-4-ylmethanol} + \text{MsCl} \xrightarrow{\text{Et}_3\text{N, DCM}} \text{Mesylate intermediate}$$

Nucleophilic Displacement

The mesylate undergoes SN2 displacement with 6-hydroxy-2,4,5-trimethylpyrimidine in DMF at 80°C for 12 hours, using potassium tert-butoxide as a base:

$$\text{Mesylate} + \text{6-Hydroxy-2,4,5-trimethylpyrimidine} \xrightarrow{t\text{-BuOK, DMF}} \text{Target Compound}$$

Purification: Prep-HPLC (pH 2, acetonitrile/water + 0.1% TFA) yields the title compound as a white solid (62% overall yield).

Analytical Characterization

Spectroscopic Data

• LC-MS: [M+H]⁺ = 452.3 (C₂₂H₂₉N₇O₂)

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.24 (s, 1H, pyrazolo H), 6.85 (s, 1H, pyrimidine H), 4.62 (d, J = 6.8 Hz, 2H, OCH₂), 3.95 (s, 3H, N-CH₃), 2.55–2.68 (m, 4H, piperidine H), 2.31 (s, 3H, C5-CH₃), 2.22 (s, 6H, C2/C4-CH₃).

Crystallographic Validation (If Applicable)

Single-crystal X-ray diffraction of intermediates (e.g., piperidine mesylate) confirms stereochemistry and regioselectivity, as demonstrated in analogous structures.

Optimization and Challenges

Key Considerations

• Protection-Deprotection: Boc groups prevent undesired side reactions during piperidine functionalization.

• Solvent Effects: DMF enhances nucleophilicity in SN2 reactions, while THF improves Boc protection yields.

• Temperature Control: Mesylation at 0°C minimizes sulfonate ester formation.

Troubleshooting

• Low Coupling Yields: Increasing reaction time to 24 hours or using catalytic KI (10 mol%) improves displacement efficiency.

• Purification Difficulties: Prep-HPLC at neutral pH reduces tailing caused by basic piperidine residues .

Q & A

Q. What crystallization techniques yield high-quality single crystals for X-ray diffraction?

• Methodological Answer :
• Slow Evaporation : Dissolve in methanol/chloroform (1:1) and evaporate at 4°C for 1–2 weeks to induce nucleation .
• Vapor Diffusion : Use hanging-drop methods with PEG 8000 as a precipitant to optimize crystal lattice formation .